Cas no 1593661-78-9 (11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide;2,2,2-trifluoroacetic acid)

• Product Name: 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide;2,2,2-trifluoroacetic acid
• CAS No: 1593661-78-9
• MF: C₁₇H₂₆F₃N₃O₅
• MW: 409.400655269623
• CID: 5036692
• PubChem ID: 156026938
• Update Time: 2025-10-23

11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide;2,2,2-trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• 11-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanehydrazide trifluoroacetic acid salt
• 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide;2,2,2-trifluoroacetic acid
• 11-(2,5-Dioxo-2,5-dihydro-1H-pyrrol-1-yl)undecanehydrazide 2,2,2-trifluoroacetate
• KMUH (N-(kappa-Maleimidoundecanoic acid) hydrazide
• 1593661-78-9

• Inchi： 1S/C15H25N3O3.C2HF3O2/c16-17-13(19)9-7-5-3-1-2-4-6-8-12-18-14(20)10-11-15(18)21;3-2(4,5)1(6)7/h10-11H,1-9,12,16H2,(H,17,19);(H,6,7)
• InChI Key： KNPBINHKTCSAHP-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(F)F.O=C1C=CC(N1CCCCCCCCCCC(NN)=O)=O

Computed Properties

• Exact Mass: 409.18245542 g/mol
• Monoisotopic Mass: 409.18245542 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 28
• Rotatable Bond Count: 11
• Complexity: 459
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 130
• Molecular Weight: 409.4

Additional information on 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide;2,2,2-trifluoroacetic acid

Chemical Profile of 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide and 2,2,2-trifluoroacetic acid (CAS No. 1593661-78-9)

The compound CAS No. 1593661-78-9, chemically identified as 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide, is a novel heterocyclic derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules that exhibit unique structural and functional properties, making it a promising candidate for further exploration in drug discovery and development.

Structurally, 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide features a dioxopyrrol ring system linked to an undecanehydrazide moiety. The dioxopyrrol moiety is known for its ability to interact with biological targets in a highly specific manner, while the undecanehydrazide segment introduces hydrophilic and reactive sites that can be exploited for modulating biological activity. The combination of these structural features suggests potential applications in the development of small-molecule inhibitors or modulators targeting various disease pathways.

The co-presentation of 2,2,2-trifluoroacetic acid alongside 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide (CAS No. 1593661-78-9) further enhances the complexity and functionality of this chemical system. 2,2,2-Trifluoroacetic acid, a fluorinated carboxylic acid derivative, is known for its stability under various chemical conditions and its ability to enhance the metabolic stability of drug candidates. The presence of this acid moiety in the compound may contribute to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to enzymatic degradation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and interaction profiles of 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide with various biological targets. Studies have indicated that this compound exhibits potential binding interactions with enzymes and receptors involved in inflammatory pathways, making it a candidate for therapeutic intervention in chronic inflammatory diseases. Additionally, the fluorinated acid component may enhance the compound's solubility and cell membrane permeability, further improving its pharmacological efficacy.

In vitro studies have demonstrated that 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide possesses inhibitory activity against certain kinases and proteases associated with cancer progression. The dioxopyrrol ring system is particularly noteworthy for its ability to disrupt protein-protein interactions critical for tumor growth and metastasis. Furthermore, the hydrazide functionality allows for covalent bonding with target proteins, potentially leading to more durable therapeutic effects.

The integration of 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide with 2,2,2-trifluoroacetic acid has also opened new avenues for exploring synergistic effects in drug design. The fluorine atoms in the trifluoroacetic acid moiety can influence electronic properties and binding interactions at a molecular level, potentially enhancing the compound's ability to modulate biological pathways more effectively than individual components alone.

Current research is focused on optimizing synthetic routes for large-scale production of this compound while maintaining high purity standards. Advances in green chemistry principles have encouraged the development of sustainable methodologies for synthesizing complex heterocyclic derivatives like 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide, ensuring minimal environmental impact without compromising yield or quality.

The pharmaceutical industry has shown increasing interest in fluorinated compounds due to their enhanced bioavailability and metabolic stability. The combination of these attributes makes 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide (CAS No. 1593661-78-9) a valuable asset in drug discovery pipelines targeting neurological disorders, infectious diseases, and metabolic conditions. Ongoing clinical trials are evaluating the safety and efficacy of related compounds as potential treatments for these conditions.

As our understanding of molecular interactions continues to evolve through interdisciplinary approaches combining chemistry, biology, and computational science, compounds like 11-(2,5-Dioxopyrrol-1-yl)undecanehydrazide are poised to play a pivotal role in next-generation therapeutics. The unique structural features and functional properties of this molecule highlight its potential as a lead compound or building block for novel drug candidates with broad therapeutic applications.